norephendrinetheophylline
norephendrinetheophylline
Brand Name:
Vulcanchem
CAS No.:
14535-83-2
VCID:
VC0087544
InChI:
InChI=1S/C18H23N5O3/c1-12(15(24)13-7-5-4-6-8-13)19-9-10-23-11-20-16-14(23)17(25)22(3)18(26)21(16)2/h4-8,11-12,15,19,24H,9-10H2,1-3H3
SMILES:
CC(C(C1=CC=CC=C1)O)NCCN2C=NC3=C2C(=O)N(C(=O)N3C)C
Molecular Formula:
C18H23N5O3
Molecular Weight:
357.4 g/mol
norephendrinetheophylline
CAS No.: 14535-83-2
Main Products
VCID: VC0087544
Molecular Formula: C18H23N5O3
Molecular Weight: 357.4 g/mol
| CAS No. | 14535-83-2 |
|---|---|
| Product Name | norephendrinetheophylline |
| Molecular Formula | C18H23N5O3 |
| Molecular Weight | 357.4 g/mol |
| IUPAC Name | 7-[2-[(1-hydroxy-1-phenylpropan-2-yl)amino]ethyl]-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C18H23N5O3/c1-12(15(24)13-7-5-4-6-8-13)19-9-10-23-11-20-16-14(23)17(25)22(3)18(26)21(16)2/h4-8,11-12,15,19,24H,9-10H2,1-3H3 |
| Standard InChIKey | UJSKUDDDPKGBJY-UHFFFAOYSA-N |
| SMILES | CC(C(C1=CC=CC=C1)O)NCCN2C=NC3=C2C(=O)N(C(=O)N3C)C |
| Canonical SMILES | CC(C(C1=CC=CC=C1)O)NCCN2C=NC3=C2C(=O)N(C(=O)N3C)C |
| Synonyms | 7-(2-(1-methyl-2-hydroxy-2-phenylethylamino)ethyl)theophylline cafedrine cafedrine hydrochloride norephendrinetheophylline norephendrinetheophylline mono-hydrochloride, (R-(R*,S*))-isome |
| PubChem Compound | 71740 |
| Last Modified | Nov 11 2021 |
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